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Compound of Interest

Compound Name: Borax

Cat. No.: B076245

This guide provides essential safety and logistical information for the proper disposal of Borax
(sodium tetraborate decahydrate) in a research environment. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations.

Essential Safety and Hazard Information

Borax is a white, odorless, powdered substance that is not flammable, combustible, or
explosive.[1] It has low acute oral and dermal toxicity.[1] While dermal exposure is not typically
a concern as it is poorly absorbed through intact skin, inhalation of dust can cause mild
irritation to the nose and throat, and it is considered a serious eye irritant.[1] Environmentally,
while boron is a micronutrient for plants, high concentrations of borax in soil or water can be
harmful to boron-sensitive plants and aquatic life.[2][3][4][5]

Regulatory Status: Borax is not classified as a hazardous waste under the Federal Resource

Conservation and Recovery Act (RCRA) regulations (40 CFR 261).[3][6] It is also not regulated
under major international or U.S. Department of Transportation (DOT) transport regulations.[1]
[2][3] However, all disposal must be in accordance with local, state, and federal regulations.[1]

[2]

Quantitative Safety Data

The following table summarizes key quantitative data regarding the toxicity and exposure limits
for Borax. This information is crucial for risk assessment in a laboratory setting.
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Data Point Value Species/Condition
Toxicity to Fish (LC50, 96-hr) 74 mg B/L Dab (Limanda limanda)
Toxicity to Daphnids (EC50, ]

242 mg B/L Daphnia magna straus
24-hr)
Occupational Exposure Limit

2 mg/m3 ACGIH
(TLV-TWA)
Occupational Exposure Limit

6 mg/m3 ACGIH
(STEL)
pH 9.2 1% solution at 20°C

Data sourced from Material Safety Data Sheets.[2] To convert sodium tetraborate decahydrate
to its equivalent boron (B) content, multiply by 0.1134.[2]

Step-by-Step Disposal Protocols

The appropriate disposal method for borax depends on the quantity and form (solid or
agueous solution).

Protocol 1: Disposal of Small Quantities of Solid Borax Waste

o Personal Protective Equipment (PPE): Wear safety glasses with side shields, gloves, and a
lab coat.[1][7] If dust levels are high, a NIOSH-approved respirator should be used.[2][4]

o Containment: Carefully sweep, shovel, or vacuum the solid borax waste.[1][3][4][6] Use
methods that minimize dust generation.[4][7]

o Packaging: Place the collected borax into a clearly labeled, sealed container for disposal.[2]

[6]7]

» Disposal: For small quantities, disposal in a municipal landfill is generally acceptable.[3][4][5]
However, it is imperative to consult with local authorities to ensure compliance with specific
site requirements.[3][4]

Protocol 2: Disposal of Small Quantities of Aqueous Borax Solutions
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» Verify Regulations: Before proceeding, confirm that your institution and local water authority
permit the sewer disposal of borate solutions. Many institutions have strict lists of chemicals
forbidden from sink disposal.[8]

 Dilution: If permitted, dilute the borax solution with a large volume of water (a ratio of at least
100 parts water to 1 part chemical is recommended).[9]

o Disposal: Flush the diluted solution down the sanitary sewer.[10] This method is only suitable
for small, laboratory-scale quantities.[9]

Protocol 3: Disposal of Large Quantities or Contaminated Borax

» Prohibition of Landfill Disposal: Tonnage quantities of borax are not recommended for landfill
disposal.[3][4]

» Reuse/Repurpose: If possible, surplus product should be used for an appropriate application.

[1]14]

» Professional Disposal Service: For large volumes or borax waste that is contaminated with
other hazardous materials, contact a licensed hazardous waste disposal facility.[1][11]
Collect the waste in labeled and sealed containers for pickup.[11]

Protocol 4: Spill Cleanup
e Land Spill:

o Wear appropriate PPE. For land spills, no special respiratory equipment is typically
needed.[3][6]

o Vacuum, shovel, or sweep up the material and place it in containers for disposal according
to the protocols above.[1][3][4]

o Avoid runoff into water bodies.[1][3][4][6]
o Water Spill:

o If possible, remove any intact containers from the water.[1][3][4]
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o Notify the local water authority immediately. Advise them that the affected water should not
be used for irrigation or drinking until natural dilution returns the boron levels to
background concentrations.[1][2][4]

Experimental Protocol Considerations

The provided safety data sheets and disposal guides cite toxicological studies (e.g., LC50 data)
but do not include the detailed experimental methodologies within the documents. These
protocols typically follow standardized guidelines from organizations like the OECD
(Organisation for Economic Co-operation and Development) or the EPA. For example, an acute
fish toxicity test (OECD 203) involves exposing fish to various concentrations of the chemical
for a set period (e.g., 96 hours) and observing the mortality rate to determine the LC50 value,
which is the concentration lethal to 50% of the test population. Researchers requiring these
detailed protocols should consult the original scientific literature or official toxicological testing
guidelines.

Borax Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of borax
waste in a laboratory setting.
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Caption: Decision workflow for the safe and compliant disposal of borax waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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